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Compound of Interest

Compound Name: 2-Methyl-1,3-dioxane

Cat. No.: B3054962 Get Quote

A Technical Guide to the Physical Properties of
2-Methyl-1,3-dioxane
This document provides a detailed overview of the key physical properties of 2-Methyl-1,3-
dioxane (CAS No. 626-68-6), focusing on its boiling point and density. It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis who require accurate physical data and standardized experimental methodologies.

Physical Properties of 2-Methyl-1,3-dioxane
2-Methyl-1,3-dioxane is a cyclic organic compound featuring a six-membered dioxane ring

with a methyl group at the 2-position[1]. It is characterized as a colorless liquid with a sweet

odor and is soluble in various organic solvents[1]. The accurate determination of its physical

properties is crucial for its application as a solvent or as an intermediate in organic synthesis.

The experimentally determined and estimated physical properties of 2-Methyl-1,3-dioxane are

summarized in the table below.
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Physical Property Value Conditions Source

Boiling Point 114.8-116.5 °C at 16 Torr [2]

108.00-109.00 °C
at 760 mm Hg

(estimated)
[3]

Density 1.1678 g/cm³ at 20 °C [2]

Experimental Protocols for Property Determination
The following sections detail the standard laboratory protocols for determining the boiling point

and density of a liquid compound like 2-Methyl-1,3-dioxane.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. This physical constant is a key indicator of a substance's purity.

a) Distillation Method This method is suitable when a sufficient quantity of the liquid is available

(several mL).

Apparatus Setup: Assemble a simple distillation apparatus consisting of a distillation flask, a

condenser, a receiving flask, and a thermometer. The thermometer bulb should be positioned

just below the side arm of the distillation flask to ensure it accurately measures the

temperature of the vapor as it passes into the condenser.

Procedure: Place the liquid sample in the distillation flask along with boiling chips to ensure

smooth boiling. Heat the flask gently. As the liquid boils, the vapor will rise, and its

temperature will be recorded by the thermometer. The temperature should remain constant

during the distillation of a pure compound; this stable temperature is the boiling point[4].

Pressure Correction: The boiling point is dependent on the atmospheric pressure[2]. If the

determination is not performed at standard sea-level pressure (760 mmHg), a correction

should be applied.

b) Capillary Method (Micro-Boiling Point) This method is ideal when only a small sample of the

liquid is available.
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Apparatus Setup: A small test tube containing 0.5 mL of the sample liquid is attached to a

thermometer. A capillary tube, sealed at one end, is inverted and placed inside the test tube

with the sample. The entire assembly is heated in a controlled manner using a heating block

or water bath[5].

Procedure: As the sample is heated, the air trapped in the capillary tube will escape, followed

by the vapor of the liquid, which will emerge as a steady stream of bubbles from the

capillary's open end[5][6]. The heat source is then removed, and the apparatus is allowed to

cool. The boiling point is the temperature at which the bubbling stops and the liquid begins to

enter the capillary tube[5]. This is the point where the external pressure equals the vapor

pressure of the substance[6].

Density is a fundamental physical property defined as the mass of a substance per unit of

volume[7]. It is an important parameter for quality control and material identification.

a) Pycnometer Method A pycnometer is a glass flask with a precisely defined volume, used for

accurate density measurements of liquids.

Procedure:

Carefully clean and dry the pycnometer and measure its mass (m₁).

Fill the pycnometer completely with the sample liquid, ensuring no air bubbles are present,

and measure the combined mass (m₂).

The mass of the liquid is calculated as (m₂ - m₁).

Calculation: The density (ρ) is then calculated by dividing the mass of the liquid by the known

volume (V) of the pycnometer: ρ = (m₂ - m₁) / V

b) Hydrometer Method A hydrometer is an instrument used to directly measure the relative

density of liquids based on the principle of buoyancy.

Procedure: The liquid sample is poured into a tall container, such as a graduated cylinder.

The hydrometer is gently lowered into the liquid until it floats freely.
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Measurement: The density is read directly from the calibrated scale on the hydrometer stem

at the point where the surface of the liquid meets the scale.

Workflow for Physical Property Analysis
The logical flow from sample acquisition to final data reporting for the physical characterization

of a chemical compound is illustrated below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Measurement

Data Processing & Reporting

Obtain Pure
Liquid Sample

Select Appropriate
Methodology

Perform Boiling
Point Measurement

Perform Density
Measurement

Record Raw Data
(Temperature, Mass, Volume)

Apply Corrections
(e.g., Pressure, Temperature)

Calculate Final
Property Values

Compile Technical Report
& Data Summary

Click to download full resolution via product page

Caption: Workflow for Determining Physical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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